Cas no 849532-31-6 (4-Bromo-N,N,3-trimethylbenzenesulfonamide)

• Product Name: 4-Bromo-N,N,3-trimethylbenzenesulfonamide
• CAS No: 849532-31-6
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• MDL: MFCD09475820
• CID: 720046
• PubChem ID: 7938085
• Update Time: 2025-04-19

4-Bromo-N,N,3-trimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-bromo-N,N,3-trimethyl-
• 4-Bromo-N,N,3-trimethylbenzenesulfonamide
• 4-bromo-3-methyl-N,N-dimethyl-benzenesulfonamide
• N,N-dimethyl-4-bromo-3-methylbenzenesulfonamide
• MFCD09475820
• 4-Bromo-N,N,3-trimethylbenzenesulphonamide
• IWCXIBTWBKTRRB-UHFFFAOYSA-N
• AKOS005139678
• 849532-31-6
• DB-088046
• 4-Bromo-N,N,3-trimethylbenzene-1-sulfonamide
• SCHEMBL711751
• ZIB53231
• CS-0456199
• BS-24199
• N,N-Dimethyl 4-bromo-3-methylbenzenesulphonamide
• DTXSID30428970

• MDL： MFCD09475820
• Inchi： 1S/C9H12BrNO2S/c1-7-6-8(4-5-9(7)10)14(12,13)11(2)3/h4-6H,1-3H3
• InChI Key： IWCXIBTWBKTRRB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)S(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 276.97700
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.484
• Boiling Point: 351.438°C at 760 mmHg
• Flash Point: 166.344°C
• Refractive Index: 1.565
• PSA: 45.76000
• LogP: 3.08860

4-Bromo-N,N,3-trimethylbenzenesulfonamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides